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Compound of Interest

Compound Name: 4'-Nitromethopholine

CAS No.: 63937-57-5

Cat. No.: B1583179 Get Quote

Introduction & Compound Profile
4'-Nitromethopholine (CAS: 63937-57-5) is a structural analog of the analgesic Methopholine

(Versidyne).[1] Chemically defined as 1-(4-nitrophenethyl)-6,7-dimethoxy-2-methyl-1,2,3,4-

tetrahydroisoquinoline, it functions as a research ligand in opioid receptor pharmacology.[1]

Accurate stock solution preparation is critical for generating reproducible IC50/EC50 data.[1]

This protocol utilizes Dimethyl Sulfoxide (DMSO) as the primary solvent due to its high

solvation power for lipophilic isoquinolines and compatibility with cellular assays at low final

concentrations (<0.1%).[1]
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Property Value Notes

Molecular Formula C₂₀H₂₄N₂O₄

Molecular Weight 356.42 g/mol Used for Molarity calculations

CAS Number 63937-57-5

Physical State Solid (Powder) Melting Point: 91-92°C

Solubility (Predicted) DMSO (>20 mg/mL)
Ethanol (Moderate), Water

(Low/Insoluble)

Storage (Solid) -20°C Protect from light and moisture

Safety & Handling (Critical)
Given the structural relationship to potent opioids, treat this compound as a High-Potency

Active Pharmaceutical Ingredient (HPAPI).[1]

Engineering Controls: All weighing and dissolution must occur inside a certified chemical

fume hood or a powder containment enclosure.[1]

PPE: Double nitrile gloves, lab coat, and safety goggles.[1] A P100 respirator is

recommended if handling open powder outside a hood.[1]

Deactivation: Surfaces contacted by the powder should be wiped with 10% bleach followed

by 70% ethanol to degrade and remove organic residues.[1]

Materials & Equipment
Compound: 4'-Nitromethopholine (>98% purity).[1]

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, sterile-filtered.[1]

Why Anhydrous? Water accumulation in DMSO can cause compound precipitation over

time and hydrolysis of sensitive functional groups.[1]

Container: Amber glass vials (borosilicate) with PTFE-lined screw caps.[1]
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Why Amber? Nitro-aromatic compounds can be sensitive to photodegradation.[1]

Instrumentation: Analytical balance (readability 0.01 mg), Vortex mixer, Sonicator bath.

Protocol: Preparation of 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution.

Step 1: Molar Mass Calculation
[1][2][3]

Step 2: Weighing (Gravimetric Method)[1]
Taring: Place a clean, dry amber glass vial on the balance and tare.[1]

Addition: Carefully add approximately 3.6 mg of 4'-Nitromethopholine. Record the exact

mass (e.g.,

).

Correction: Do not attempt to hit 3.56 mg exactly. Instead, adjust the solvent volume in Step

3 to achieve the precise concentration.

Step 3: Solvent Addition
Calculate the required volume of DMSO (

) based on the exact mass weighed (

):

Example: If you weighed 3.65 mg:

[1]

Action: Pipette the calculated volume of Anhydrous DMSO into the vial containing the powder.

Step 4: Dissolution[1]
Vortex: Cap the vial tightly. Vortex at medium speed for 30 seconds.[1]
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Sonicate: If visible particles remain, place the vial in a room-temperature ultrasonic bath for

1–2 minutes.

Caution: Monitor temperature.[1][2] Heat can degrade nitro compounds.[1]

Inspect: Hold the vial against a light source. The solution should be completely clear and free

of particulate matter.[1]

Step 5: Aliquoting & Storage[1]
Aliquot: Dispense the stock solution into smaller volumes (e.g., 50–100 µL) in amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label: [Compound Name] [Conc.] [Solvent] [Date] [Operator].

Store: Place at -20°C or -80°C. Stable for 6 months.

Workflow Visualization
The following diagram illustrates the critical path for stock solution preparation, emphasizing

the feedback loop for solubility verification.
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Start: 4'-Nitromethopholine Solid

Weigh Solid (Analytical Balance)
Record Exact Mass (m)

Calculate DMSO Volume
V = m / (MW * Conc)

Add Anhydrous DMSO

Vortex (30s) & Sonicate (2 min)
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Caption: Logical workflow for the gravimetric preparation of 4'-Nitromethopholine stock

solution, including quality control checkpoints.

Serial Dilution for Bioassays
For In Vitro assays (e.g., Opioid Receptor Binding), dilute the stock into aqueous buffer

immediately prior to use.[1]

Step Source
Solvent/Buf
fer

Volume
Transfer

Final Conc.
[1]

DMSO %

Stock - DMSO - 10 mM 100%

Working 1 10 mM Stock Assay Buffer
10 µL into

990 µL
100 µM 1%

Working 2
100 µM Sol.

[1]
Assay Buffer

100 µL into

900 µL
10 µM 0.1%

Note: Keep final DMSO concentration <0.5% in cell-based assays to prevent solvent toxicity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4'-Nitromethopholine | C20H24N2O4 | CID 45492 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. bluelight.org [bluelight.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1583179?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://www.benchchem.com/product/b1583179?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://www.bluelight.org/community/threads/buprenorphine-for-chronic-pain.620360/
https://forum.dmt-nexus.me/threads/a-checklist-for-psychonaughts.305373/#post-3307923
https://www.amadischem.com/product-A26260
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12226290.htm
https://marketpublishers.com/report/cas_reports/cas-55536-71-5-di-tert-butyl-26-dimethyl-14-dihydropyridine-35-dicarboxylate-chemical-report.html
https://commons.wikimedia.org/wiki/File:4-nitromethopholine_structure.png
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Nitromethopholine
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://www.benchchem.com/product/b1583179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/45492
https://www.medkoo.com/products/41369
https://www.bluelight.org/community/threads/buprenorphine-for-chronic-pain.620360/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. a checklist for psychonaughts | DMT-Nexus forum [forum.dmt-nexus.me]

5. 4'-Nitromethopholine,63937-57-5-Amadis Chemical [amadischem.com]

6. 6,7-Dimethoxy-2-methyl-1-(4-nitrophenethyl)-1,2,3,4-tetrahydroisoquinoline | 63937-57-5
[amp.chemicalbook.com]

7. marketpublishers.com [marketpublishers.com]

8. File:4-nitromethopholine structure.png - Wikimedia Commons [commons.wikimedia.org]

To cite this document: BenchChem. [Application Note: Preparation of 4'-Nitromethopholine
Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583179#how-to-prepare-a-stock-solution-of-4-
nitromethopholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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